Cas no 2649013-70-5 (4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene)

• Product Name: 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene
• CAS No: 2649013-70-5
• MF: C₈H₃BrF₃NO₂
• MW: 282.014131784439
• CID: 5878070
• PubChem ID: 155973409
• Update Time: 2025-06-11

4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene
• Benzene, 4-bromo-2-isocyanato-1-(trifluoromethoxy)-
• EN300-5667168
• 2649013-70-5

• Inchi： 1S/C8H3BrF3NO2/c9-5-1-2-7(15-8(10,11)12)6(3-5)13-4-14/h1-3H
• InChI Key： FERBJBMTZKYGOF-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=C(Br)C=C1N=C=O

Computed Properties

• Exact Mass: 280.92993g/mol
• Monoisotopic Mass: 280.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 253.9±40.0 °C(Predicted)

Additional information on 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene

Introduction to 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene (CAS No. 2649013-70-5)

4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene, identified by the chemical abstracts service number 2649013-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-N=C=O) attached to an aromatic ring. The structural features of this molecule, including the bromine substituent at the 4-position and the trifluoromethoxy group at the 1-position, contribute to its unique reactivity and potential applications in synthetic chemistry.

The isocyanato group in 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene makes it a valuable intermediate in the synthesis of various bioactive molecules. Isocyanates are known for their ability to undergo nucleophilic addition reactions, forming urea derivatives or carbamates upon reaction with amines or alcohols. This reactivity has been leveraged in the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and other targeted therapeutics. The presence of both bromine and trifluoromethoxy groups further enhances its utility, as these substituents can influence electronic properties and metabolic stability, making it a versatile building block for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethoxy group, in particular, is widely recognized for its ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. This modification has been successfully incorporated into numerous approved drugs, enhancing their efficacy and duration of action. In the context of 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene, the trifluoromethoxy group at the 1-position likely contributes to its overall physicochemical properties, making it an attractive candidate for further derivatization.

The bromo substituent at the 4-position provides another layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse functional groups at other positions on the aromatic ring, expanding the library of possible derivatives. Such flexibility is particularly valuable in high-throughput screening programs aimed at identifying novel lead compounds.

In academic research, 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene has been utilized as a key intermediate in the synthesis of complex molecular architectures. For instance, studies have demonstrated its use in constructing heterocyclic compounds that exhibit interesting biological activities. The combination of electronic effects from bromine and fluorine substituents can modulate reactivity patterns, enabling selective transformations that would be otherwise challenging to achieve with simpler aromatic precursors.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for next-generation therapeutics. Researchers are exploring its utility in developing small-molecule inhibitors targeting disease-specific enzymes and receptors. The ability to fine-tune molecular properties through strategic functionalization makes 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene a promising candidate for such endeavors.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-substituted aromatic systems in enabling diverse chemical transformations. The interplay between electronic and steric effects arising from bromine and trifluoromethoxy groups provides chemists with a rich palette of possibilities for designing novel molecules with tailored properties.

Future research directions may focus on optimizing synthetic routes to 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene, aiming for higher yields and improved purity levels suitable for industrial applications. Additionally, exploring its reactivity under different conditions could uncover new synthetic strategies that expand its utility in drug discovery and material science.

In conclusion, 4-bromo-2-isocyanato-1-(trifluoromethoxy)benzene (CAS No. 2649013-70-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike, contributing to advancements in drug development and molecular innovation.